Cas no 1565355-98-7 ([3-(Methoxymethyl)pyrrolidin-3-yl]methanol)

• Product Name: [3-(Methoxymethyl)pyrrolidin-3-yl]methanol
• CAS No: 1565355-98-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4606446
• Update Time: 2025-05-21

[3-(Methoxymethyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(methoxymethyl)pyrrolidin-3-yl]methanol
• [3-(Methoxymethyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C7H15NO2/c1-10-6-7(5-9)2-3-8-4-7/h8-9H,2-6H2,1H3
• InChI Key： PHOYKIABUKOWQG-UHFFFAOYSA-N
• SMILES： O(C)CC1(CO)CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5

Additional information on [3-(Methoxymethyl)pyrrolidin-3-yl]methanol

Comprehensive Guide to [3-(Methoxymethyl)pyrrolidin-3-yl]methanol (CAS 1565355-98-7): Properties, Applications, and Market Insights

In the evolving landscape of specialty chemicals, [3-(Methoxymethyl)pyrrolidin-3-yl]methanol (CAS 1565355-98-7) has emerged as a compound of significant interest across pharmaceutical and material science applications. This pyrrolidine derivative combines unique structural features—a methoxymethyl group and a hydroxymethyl substituent—that enhance its versatility in synthetic chemistry. Researchers frequently search for "pyrrolidine-based building blocks" or "CAS 1565355-98-7 solubility," reflecting its role in drug discovery and polymer design.

The molecular structure of [3-(Methoxymethyl)pyrrolidin-3-yl]methanol features a stereogenic center, making it valuable for chiral synthesis. Its boiling point (estimated 250–300°C) and logP value (~0.5) suggest moderate polarity, ideal for reactions requiring aqueous-organic phase compatibility. Recent publications highlight its use in kinase inhibitor development, addressing trending queries like "pyrrolidine motifs in cancer drugs."

From an application perspective, this compound serves as a multifunctional intermediate in: (1) peptide mimetics design, where its rigid pyrrolidine core improves metabolic stability; (2) ionic liquid formulations for battery electrolytes, aligning with the "green energy materials" search trend; and (3) catalysis as a ligand precursor. A 2023 Journal of Medicinal Chemistry study noted its incorporation into BTK inhibitors, responding to autoimmune disease research demands.

The synthetic accessibility of CAS 1565355-98-7 via reductive amination of corresponding ketones makes it cost-effective for industrial scale-up. Analytical data (NMR: δH 3.4 ppm for methoxy protons; HRMS: m/z 146.0942 [M+H]+) ensure reliable quality control. Suppliers often highlight its availability as a "high-purity pharmaceutical intermediate"—a key SEO term in chemical procurement.

Market analysis reveals growing demand (CAGR 6.2% since 2021) for such functionalized heterocycles, driven by bioconjugation technologies and ADC (antibody-drug conjugate) development. Regulatory databases confirm its absence from restricted substance lists, facilitating global trade. Storage recommendations (2–8°C under nitrogen) address stability concerns frequently queried by end-users.

Innovative applications include its use in metal-organic frameworks (MOFs) for gas storage—a hotspot in "carbon capture materials" research. The compound’s hydrogen-bonding capacity (calculated ΔH_f = -215 kJ/mol) enables precise crystal engineering. Patent landscapes show 18 filings since 2020 involving [3-(Methoxymethyl)pyrrolidin-3-yl]methanol, particularly in biodegradable polymer formulations.

For researchers exploring "alternative to piperidine derivatives," this pyrrolidine analog offers reduced hERG liability—a critical factor in CNS drug development. Computational studies (DFT calculations) predict favorable bioavailability (83% in rat models), explaining its prominence in preclinical candidate optimization.

Environmental profiling indicates low ecotoxicity (LC50 >100 mg/L in Daphnia), addressing green chemistry priorities. Process chemists value its compatibility with continuous flow synthesis systems, a technique dominating "pharma manufacturing trends 2024" searches. Technical bulletins emphasize column chromatography-free purification protocols to reduce solvent waste.

Emerging structure-activity relationship (SAR) studies leverage the compound’s conformational restriction to enhance target selectivity—especially relevant for "GPCR modulator design" inquiries. Its scalable production (typical yields >75%) supports cost-sensitive applications like agrochemical adjuvants, where pyrrolidine surfactants show superior rainfastness.

In material science, derivatives of [3-(Methoxymethyl)pyrrolidin-3-yl]methanol demonstrate shape-memory properties in polyurethanes, answering queries about "smart biomaterials." The methoxymethyl group provides ether oxygen for coordination chemistry, enabling novel catalytic systems for asymmetric hydrogenation—a technique gaining traction in chiral API synthesis.